(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(2-hydroxyquinolin-4-yl)methanone
Description
Scientific Research Applications
Antifungal Drug Development
The compound is a key intermediate in the synthesis of Voriconazole , a potent antifungal medication . Voriconazole has shown excellent activity against a range of yeasts and filamentous fungi, making it a promising agent for treating invasive infections caused by Aspergillus and other life-threatening fungal infections .
Synthesis Optimization
Researchers have developed an improved method for synthesizing 6-Ethyl-5-fluoropyrimidin-4-ol, which is crucial for Voriconazole production. This method uses formamide, offering a simpler and more cost-effective approach than previous methods .
Pharmaceutical Research
The compound’s role as an intermediate in Voriconazole synthesis means it’s central to pharmaceutical research aimed at combating fungal infections. Its synthesis process is also a subject of study to enhance efficiency and reduce costs .
Chemical Process Innovation
The synthesis of this compound represents an innovative cyclization process, which could be applied to other chemical syntheses. This process could lead to the discovery of new methods for creating similar compounds .
Educational Purposes
Lastly, the compound and its synthesis process can serve as a case study in educational settings, helping students learn about organic synthesis, pharmaceutical drug design, and the application of chemistry in medicine.
Each of these applications demonstrates the compound’s versatility and importance in scientific research, offering numerous avenues for exploration and innovation.
An Improvement in Synthesis of 6-Ethyl-5-fluoro-pyrimidin-4-ol Asian Journal of Chemistry
properties
IUPAC Name |
4-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidine-1-carbonyl]-1H-quinolin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN4O3/c1-2-15-18(21)19(23-11-22-15)28-12-7-8-25(10-12)20(27)14-9-17(26)24-16-6-4-3-5-13(14)16/h3-6,9,11-12H,2,7-8,10H2,1H3,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWSGFTXSWZGHSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)C3=CC(=O)NC4=CC=CC=C43)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(2-hydroxyquinolin-4-yl)methanone | |
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